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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-2-pentanol, including its
chemical and physical properties, a detailed experimental protocol for its synthesis, and an
exploration of its potential biological relevance.

Core Chemical Information

CAS Number: 565-60-6[1][2][3][4]

3-Methyl-2-pentanol, also known as sec-Butyl methyl carbinol, is a secondary alcohol.[2][5][6]
It has been identified as a metabolite in rat urine following exposure to 3-methylpentane and is

also found naturally in hops.[2][3][4][7] This compound is of interest to researchers for its
potential role as a biomarker and its presence in natural products.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methyl-2-pentanol is presented in the
table below.
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Property Value Source
Molecular Formula CeH140 [2][3]
Molecular Weight 102.17 g/mol [2]
Appearance Colorless liquid [7]
Density 0.8307 g/cm? at 20 °C [7]
Boiling Point 134.3 °C [7]
Flash Point 40.56 °C [1]
Water Solubility 19 g/L [7]

logP (o/w) 1.546 (est) [1]
Refractive Index ;41500 to 1.42100 @ 20.00 1]

Spectroscopic Data

Spectroscopic Data Type Reference
IR Spectra [3]
Mass Spectrum [8]
Raman Spectra [3]

Experimental Protocol: Synthesis of 3-Methyl-2-
pentanol via Grignhard Reaction

This section details a representative experimental protocol for the synthesis of 3-Methyl-2-
pentanol using a Grignard reaction. This method involves the reaction of a Grignard reagent,
ethylmagnesium bromide, with propanal.

Materials:

e Magnesium turnings
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e Anhydrous diethyl ether

o Ethyl bromide

e Propanal

e Saturated aqueous ammonium chloride solution
e Anhydrous sodium sulfate

» Standard laboratory glassware for Grignard reaction (three-necked flask, dropping funnel,
reflux condenser)

Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
o Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

o In a flame-dried three-necked flask equipped with a dropping funnel, a reflux condenser
with a drying tube, and a magnetic stirrer, place magnesium turnings.

o Add anhydrous diethyl ether to the flask to cover the magnesium.
o Dissolve ethyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

o Add a small portion of the ethyl bromide solution to the magnesium suspension to initiate
the reaction. The reaction is indicated by the formation of bubbles and a cloudy
appearance.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

e Reaction with Propanal:
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[e]

Cool the Grignard reagent solution in an ice bath.

o

Dissolve propanal in anhydrous diethyl ether and add it to the dropping funnel.

[¢]

Add the propanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

[¢]

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

e Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of
ammonium chloride to quench the reaction and decompose the magnesium alkoxide
complex.

o Transfer the mixture to a separatory funnel and separate the ether layer.

o Extract the aqueous layer with two portions of diethyl ether.

o Combine the organic extracts and wash with brine.

o Dry the ether solution over anhydrous sodium sulfate.

o Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

[¢]

The crude 3-Methyl-2-pentanol can be purified by fractional distillation.

Safety Precautions:

» Grignard reagents are highly reactive and moisture-sensitive. All glassware must be
thoroughly dried, and the reaction should be carried out under an inert atmosphere.

» Diethyl ether is highly flammable. All operations should be performed in a well-ventilated
fume hood, away from ignition sources.

o Appropriate personal protective equipment (safety goggles, gloves, lab coat) must be worn
at all times.
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Biological Context and Potential Sighaling Pathway

While specific signaling pathways for 3-Methyl-2-pentanol are not extensively documented, its
structural similarity to other short-chain alcohols, such as 3-methyl-1-butanol, allows for
postulation of its potential biological effects. For instance, 3-methyl-1-butanol has been shown
to induce stomatal closure in Arabidopsis thaliana through a pathway involving reactive oxygen
species (ROS), mitogen-activated protein kinases (MAPK), and the plant hormone abscisic
acid (ABA).

The following diagram illustrates a hypothetical signaling pathway for 3-Methyl-2-pentanol
based on the known pathway for 3-methyl-1-butanol.

Click to download full resolution via product page
Caption: Hypothetical signaling pathway for 3-Methyl-2-pentanol-induced stomatal closure.

This proposed pathway suggests that 3-Methyl-2-pentanol may be recognized by a
membrane receptor, leading to the activation of an NADPH oxidase (RBOHD) and subsequent
production of ROS. ROS can then trigger a MAPK signaling cascade, which in turn activates
the biosynthesis of ABA. ABA then regulates ion channels, leading to changes in guard cell
turgor and ultimately, stomatal closure. Further experimental validation is required to confirm
this pathway for 3-Methyl-2-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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